Cas no 2094366-96-6 (8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol)

• Product Name: 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
• CAS No: 2094366-96-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5241754
• Update Time: 2025-08-05

8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5-ol, 2,3,4,5-tetrahydro-8-(1-methyl-1H-pyrazol-5-yl)-
• 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol

• Inchi： 1S/C14H16N2O2/c1-16-12(6-7-15-16)10-4-5-11-13(17)3-2-8-18-14(11)9-10/h4-7,9,13,17H,2-3,8H2,1H3
• InChI Key： NRRYWKBSONUYKA-UHFFFAOYSA-N
• SMILES： O1C2=CC(C3N(C)N=CC=3)=CC=C2C(O)CCC1

Additional information on 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol

Recent Advances in the Study of 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS: 2094366-96-6)

The compound 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS: 2094366-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a benzoxepin core linked to a methylpyrazole moiety. This combination has been shown to confer selective binding affinity for certain biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties enhance its suitability as a lead compound for central nervous system (CNS) targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In conclusion, 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on structural modifications to improve its efficacy and safety profile, as well as exploring its potential in combination therapies. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in drug discovery and development.